Cas no 1314141-37-1 ([3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol)

[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol is a versatile boronic ester derivative featuring both a fluorinated aromatic ring and a hydroxymethyl functional group. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility, making it suitable for Suzuki-Miyaura cross-coupling reactions in synthetic organic chemistry. The fluorine substituent offers electronic modulation for fine-tuning reactivity, while the benzylic alcohol group provides a handle for further functionalization. This compound is particularly valuable in pharmaceutical and materials science research, where precise control over molecular architecture is critical. Its balanced reactivity and stability make it a reliable intermediate for constructing complex fluorinated scaffolds.

[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol structure

1314141-37-1 structure

Product Name:[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

CAS No:1314141-37-1

MF:C₁₃H₁₈BFO₃

MW:252.089627742767

MDL:MFCD18732616

CID:2103057

PubChem ID:56951398

Update Time:2025-07-02

[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

- (3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
- 2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester
- [3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- [3-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
- Benzenemethanol, 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- CS-0174107
- EN300-1614501
- 1314141-37-1
- MFCD18732616
- AB87287
- SCHEMBL14707184
- BS-20500
- [3-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
- DA-12554
- D71865
- MDL： MFCD18732616
- Inchi： 1S/C13H18BFO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-16)7-11(10)15/h5-7,16H,8H2,1-4H3
- InChI Key： JMJGAHCXMCINOI-UHFFFAOYSA-N
- SMILES： FC1C=C(CO)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 252.1333028g/mol
Monoisotopic Mass: 252.1333028g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7

[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM207407-1g	(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1314141-37-1	96%	1g	$119	2021-08-04
Chemenu	CM207407-5g	(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1314141-37-1	96%	5g	$436	2021-08-04
Chemenu	CM207407-25g	(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1314141-37-1	96%	25g	$1692	2021-08-04
Apollo Scientific	PC900500-1g	2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester	1314141-37-1	96%	1g	£156.00	2025-02-22
Apollo Scientific	PC900500-5g	2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester	1314141-37-1	96%	5g	£572.00	2025-02-22
TRC	F595318-50mg	2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester	1314141-37-1		50mg	$ 92.00	2023-09-07
TRC	F595318-250mg	2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester	1314141-37-1		250mg	$ 150.00	2023-09-07
TRC	F595318-1g	2-Fluoro-4-(hydroxymethyl)phenylboronic acid pinacol ester	1314141-37-1		1g	$ 466.00	2023-09-07
Chemenu	CM207407-1g	(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1314141-37-1	96%	1g	$204	2024-08-02
Chemenu	CM207407-5g	(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol	1314141-37-1	96%	5g	$741	2024-08-02